What exactly is ouabain?
Ouabain can be described as a steroid hormone that is a multi-hydroxylated alpha L-rhamnosyl Carden. It binds to and blocks its plasma membrane and Na (+)/K (+)-ATPase (sodium pump). It was isolated in nature in Strophanthus gratus. It has a role as an EC 3.6.3.9 (Na(+)/K(+)-transporting ATPase) inhibitor, an EC 3.6.3.10 (H(+)/K(+)-exchanging ATPase) inhibitor, an EC 2.3.3.1 [citrate (Si)-synthase] inhibitor, an EC 3.1.3.41 (4-nitrophenylphosphatase) inhibitor, a plant metabolite, a cardiotonic drug, an ion transport inhibitor and an anti-arrhythmia drug. It is a glycoside called cardenolide, which is a steroid hormone. an alpha-L-rhamnoside. It is a 14beta steroid, a 5beta-hydroxy as well 11alpha-hydroxy steroid. It is the conjugate acid of ouabain (11 -).
The uses of ouabain
Ouabain is a ...
